1-N-(3'-Indole)ethyl-4-Boc-aminopiperidine
Overview
Description
“1-N-(3’-Indole)ethyl-4-Boc-aminopiperidine” is a chemical compound with the CAS Number: 886362-25-0 . Its IUPAC name is tert-butyl 1-[2-(1H-indol-3-yl)ethyl]-4-piperidinylcarbamate . The molecular weight of this compound is 343.47 .
Molecular Structure Analysis
The InChI code for “1-N-(3’-Indole)ethyl-4-Boc-aminopiperidine” is 1S/C20H29N3O2/c1-20(2,3)25-19(24)22-16-9-12-23(13-10-16)11-8-15-14-21-18-7-5-4-6-17(15)18/h4-7,14,16,21H,8-13H2,1-3H3,(H,22,24) . This code provides a specific representation of the molecular structure of the compound.Physical and Chemical Properties Analysis
The compound “1-N-(3’-Indole)ethyl-4-Boc-aminopiperidine” has a molecular weight of 343.47 . The storage temperature is 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
1-N-(3'-Indole)ethyl-4-Boc-aminopiperidine and its derivatives are often explored for their synthetic utility in organic chemistry. For instance, a study outlined the preparation of Bz-substituted indole-3-acetic acid ethyl esters starting from N-BOC protected o-iodo aryl amines, showcasing the compound's role in synthesizing heterocyclic compounds through palladium-catalyzed ring closure reactions (Wensbo, Annby, & Gronowitz, 1995). Another study detailed a scalable synthesis of orthogonally N-protected (Boc and Cbz) 3,4-aziridinopiperidine, highlighting its potential as a building block for synthesizing compounds with significant biological activity (Schramm, Pavlova, Hoenke, & Christoffers, 2009).
Potential Biological and Pharmacological Activities
Research into N-substituted indole derivatives has demonstrated a range of potential biological activities. For example, a series of new N-(pyridin-4-yl)-(indol-3-yl)alkylamides was prepared in the search for novel antiallergic compounds, indicating the therapeutic possibilities of indole derivatives in allergy treatment (Menciu et al., 1999). Another study involved the enantioselective synthesis of quaternary α-amino acids bearing a CF3 moiety using a chiral phosphoric acid catalyzed Friedel-Crafts reaction, showcasing the compound's application in synthesizing amino acids with high enantioselectivity (Husmann et al., 2011).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-[1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl]carbamate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O2/c1-20(2,3)25-19(24)22-16-9-12-23(13-10-16)11-8-15-14-21-18-7-5-4-6-17(15)18/h4-7,14,16,21H,8-13H2,1-3H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFWPPKOSTVGLQY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCN(CC1)CCC2=CNC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80654101 | |
Record name | tert-Butyl {1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80654101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
343.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
886362-25-0 | |
Record name | tert-Butyl {1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80654101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.